Cas no 218274-18-1 (Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate)
218274-18-1 structure
Product Name:Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
CAS No:218274-18-1
MF:C13H22O9
MW:322.308385372162
CID:1404115
PubChem ID:11688363
Update Time:2025-04-20
Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
- 218274-18-1
- (Methanetriyltris(oxy))tris(ethane-2,1-diyl) triacetate
- tris(acetoxyethyl)orthoformate
- SCHEMBL1065760
-
- Inchi: 1S/C13H22O9/c1-10(14)17-4-7-20-13(21-8-5-18-11(2)15)22-9-6-19-12(3)16/h13H,4-9H2,1-3H3
- InChI Key: SJRSGWRVRYHUBT-UHFFFAOYSA-N
- SMILES: O(CCOC(C)=O)C(OCCOC(C)=O)OCCOC(C)=O
Computed Properties
- Exact Mass: 376.15804
- Monoisotopic Mass: 322.12638228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 200.28
Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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